3-(Dimethylamino)-1-[4-[4-[3-(dimethylamino)propanoyl]phenyl]phenyl]propan-1-one

• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 3-(dimethylamino)-1-[4-[4-[3-(dimethylamino)propanoyl]phenyl]phenyl]propan-1-one
• InChI: InChI=1S/C22H28N2O2/c1-23(2)15-13-21(25)19-9-5-17(6-10-19)18-7-11-20(12-8-18)22(26)14-16-24(3)4/h5-12H,13-16H2,1-4H3
• InChI Key: KDKCLSBOSGNKSF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)CCN(C)C

Description

PMID29757691-Compound-8d is a small molecular drug with a molecular weight of 352.5. It is known for its significant biological activity and has been the subject of various scientific studies .

Preparation Methods

The synthesis of PMID29757691-Compound-8d involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are crucial for achieving high yield and purity. Industrial production methods often involve optimization of these synthetic routes to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

PMID29757691-Compound-8d undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

PMID29757691-Compound-8d has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is used to investigate cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, and in industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of PMID29757691-Compound-8d involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity, leading to various biological responses. The detailed molecular targets and pathways involved are critical for understanding its therapeutic potential and optimizing its use in different applications .

Comparison with Similar Compounds

PMID29757691-Compound-8d can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar molecular structures or biological activities.